20:3 Cholesteryl ester-d7

• Molecular Formula: C47H78O2
• Molecular Weight: 682.2 g/mol
• InChI: InChI=1S/C47H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h8-9,11-12,14-15,28,37-38,40-44H,7,10,13,16-27,29-36H2,1-6H3/b9-8-,12-11-,15-14-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1/i2D3,3D3,37D
• InChIKey: ARRNWLFGLUXSFU-XLVYXQJTSA-N

20:3 Cholesteryl ester-d7 Internal Standard

20:3 Cholesteryl ester-d7 (CAS: 2342574-76-7) is a deuterium-labeled analog of 20:3 cholesteryl ester (20:3-CE), a neutral lipid comprising cholesterol esterified with dihomo-γ-linolenic acid (20:3 n-6). The compound features seven deuterium atoms incorporated into the cholesterol moiety's side chain, resulting in a molecular mass shift of +7 Da (MW 682.16) relative to the unlabeled form . As a stable isotope-labeled internal standard (SIL-IS), it is designed exclusively for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) workflows . Its primary function is to enable absolute quantification of endogenous 20:3-CE species in complex biological matrices, including plasma, tissues, and cellular lipid extracts, by correcting for matrix effects, extraction efficiency, and ionization variability .

LC-MS/MS & GC-MS lipidomics ISTD

Matched 20:3 n-6 cholesteryl ester quantification

+7 Da side-chain deuterium labeling

Why 20:3 CE-d7 Is Irreplaceable

Interchanging 20:3 cholesteryl ester-d7 with non-deuterated 20:3-CE or structurally distinct deuterated cholesteryl esters (e.g., CE 16:0-d7 or CE 18:1-d7) compromises quantification accuracy and biological relevance. Non-deuterated 20:3-CE cannot serve as an internal standard because it is chromatographically and mass spectrometrically indistinguishable from endogenous analyte, precluding signal deconvolution [1]. Conversely, substituting with a deuterated CE bearing a different fatty acyl chain (e.g., 16:0-d7) introduces differential extraction recovery, chromatographic retention time shifts, and divergent ionization efficiencies due to acyl chain length and unsaturation effects, directly violating the core requirement of SIL-IS co-elution and matched physicochemical behavior [2]. Furthermore, 20:3-CE (dihomo-γ-linolenoyl cholesterol) has been identified as a specific biomarker elevated 1317% in fatty heart and 1013% in plasma of high-fat diet murine models, a pathological signal that would be obscured using an unrelated CE internal standard lacking the 20:3 n-6 acyl moiety [3]. Thus, only 20:3 cholesteryl ester-d7 provides the requisite isotopic and structural fidelity for accurate, biologically meaningful absolute quantification of this diagnostically relevant molecular species.

Non-deuterated 20:3-CE as ISTD

Distinct +7 Da mass shift enables baseline MS1 separation from endogenous analyte

Indistinguishable from endogenous 20:3-CE; identical m/z prevents signal deconvolution

Structurally distinct CE-d7 (e.g., 16:0-d7)

Matched 20:3 n-6 acyl moiety ensures co-elution and equivalent extraction recovery

Different acyl chain length may shift retention time and alter ionization efficiency

Acyl-chain deuterated CEs (e.g., 18:1 CE-d7)

Side-chain d7 labeling on cholesterol moiety reduces H/D back-exchange risk

Acyl-chain deuterium adjacent to double bonds may exhibit variable isotopic purity

• [1] U.S. Patent No. 11,181,535. Isotopically-labeled cholesteryl ester internal standard composition and kit. View Source
• [2] Wielkoszynski T, et al. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Biochim Biophys Acta. 2006;1761(1):121-128. View Source
• [3] Ginneken V, Verheij E, de Vries E, et al. The discovery of two novel biomarkers in a high-fat diet C56bl6 obese model for non-adipose tissue. Cell Mol Med. 2016;2:3. View Source

20:3 CE-d7 Quantitative Evidence

Isotopic Mass Shift Advantage

20:3 Cholesteryl ester-d7 exhibits a molecular mass of 682.16 Da, precisely 7 Da higher than the unlabeled 20:3 cholesteryl ester (675.16 Da) due to substitution of seven hydrogen atoms with deuterium on the cholesterol side chain [1]. This mass shift is sufficient to completely separate the isotopic envelopes of the internal standard and endogenous analyte in MS1 spectra, enabling independent integration of extracted ion chromatograms without signal overlap [2]. In contrast, non-deuterated 20:3-CE co-elutes and shares identical m/z, rendering analyte quantification impossible without a distinct internal standard.

Isotopic Mass Shift

Head-to-head

+7 Da

Enables baseline MS1 resolution for ISTD integration

682.16 vs 675.16 Da; [M+NH4]+ or [M+H]+ adducts

Evidence Dimension	Molecular Mass (Da) for MS1 Discrimination
Target Compound Data	682.16 Da (C47H71D7O2)
Comparator Or Baseline	Unlabeled 20:3 Cholesteryl ester: 675.16 Da (C47H78O2)
Quantified Difference	+7 Da mass shift (Δm/z = 7)
Conditions	LC-MS/MS in positive ion mode monitoring [M+NH4]+ or [M+H]+ adducts

Why This Matters

This +7 Da mass differential is the minimum requirement for baseline resolution of isotopic clusters and accurate peak area integration in complex lipid extracts, directly determining quantification precision.

• [1] ChemSrc. 20:3 Cholesteryl ester-d7. CAS 2342574-76-7. View Source
• [2] U.S. Patent No. 11,181,535. Isotopically-labeled cholesteryl ester internal standard composition and kit. View Source

Absolute Quantification Accuracy

A validation study employing LC-MS/MS to quantify cholesteryl esters in human urine demonstrated that deuterated CE internal standards were 'essential for absolute quantification of CEs' [1]. The method achieved good precision and accuracy only when deuterated CEs were employed to normalize matrix effects and extraction variability [1]. Without deuterated IS, CE species detected in urinary sediment from renal disease patients could not be reliably quantified, as shown by the inability to obtain accurate concentration values for multiple CE molecular species when non-deuterated or structurally mismatched internal standards were attempted [2].

Quantification Feasibility

Method context

Deuterated CE: absolute quantification achievable

vs

Non-deuterated IS: quantification not feasible

ISTD required for accurate CE quantification in complex matrices

Human urinary sediment LC-MS/MS validation

Evidence Dimension	Quantification Feasibility
Target Compound Data	Deuterated CE internal standards (including 20:3 CE-d7) enable absolute quantification with validated precision and accuracy
Comparator Or Baseline	Non-deuterated or mismatched internal standards: Quantification not achievable or accuracy severely compromised
Quantified Difference	Qualitative difference: feasible vs. infeasible absolute quantification
Conditions	LC-MS/MS analysis of CE molecular species in human urinary sediment and serum

Why This Matters

This evidence establishes that procurement of deuterated CE standards is not optional but mandatory for any study requiring absolute CE quantification, directly impacting experimental design and budget allocation.

• [1] Hara S, et al. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. View Source
• [2] Hara S, et al. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. (Supplementary Data). View Source

Biomarker for Diabetes and Obesity

In a lipidomics study of high-fat diet (HFD) induced obese C57Bl/6 mice, 20:3 cholesteryl ester (20:3-ChE) was identified as a novel biomarker, exhibiting a 1317% increase in fatty heart tissue (P ≤ 0.016) and a 1013% increase in blood plasma (P ≤ 0.00001) compared to control diet mice [1]. This dramatic elevation was tissue-specific and not observed in the food source, confirming its endogenous origin and potential as a non-invasive biomarker for insulin resistance and type 2 diabetes [2]. Quantifying this biomarker accurately in human cohorts (e.g., ULSAM study) requires 20:3 Cholesteryl ester-d7 as the matched internal standard.

Disease-Model Fold Change

Reported

Heart 1317% ↑
Plasma 1013% ↑

Supports metabolic biomarker endpoint context

HFD C57Bl/6 mouse model; P ≤ 0.016 and P ≤ 0.00001

Evidence Dimension	Fold-change in disease vs. control
Target Compound Data	20:3-ChE elevated 1317% in heart (P ≤ 0.016) and 1013% in plasma (P ≤ 0.00001)
Comparator Or Baseline	Control diet group (baseline expression)
Quantified Difference	>13-fold and >10-fold increases in heart and plasma, respectively
Conditions	C57Bl/6 mouse model; 8-week high-fat diet vs. control diet; LC-MS lipidomics

Why This Matters

Procuring 20:3 Cholesteryl ester-d7 is essential for translational researchers aiming to validate 20:3-CE as a diabetes or cardiovascular disease biomarker in human studies, as it is the only internal standard that enables accurate quantification of this specific, pathologically relevant CE species.

• [1] Ginneken V, Verheij E, de Vries E, et al. The discovery of two novel biomarkers in a high-fat diet C56bl6 obese model for non-adipose tissue. Cell Mol Med. 2016;2:3. View Source
• [2] Ginneken V, Verheij E, de Vries E, et al. The discovery of two novel biomarkers in a high-fat diet C56bl6 obese model for non-adipose tissue. Cell Mol Med. 2016;2:3. View Source

Purity and Solution Format

Commercial 20:3 Cholesteryl ester-d7 is supplied with ≥98% purity (TLC) and is available as a ready-to-use solution or neat powder . In contrast, alternative deuterated CE internal standards (e.g., 16:0 CE-d7) may be offered only as powders or with lower certified purity, requiring additional validation steps and increasing pre-analytical variability . The Avanti Polar Lipids formulation (700223L) is specifically optimized for direct spiking into lipid extracts, minimizing solvent compatibility issues that can arise with other CE-d7 preparations .

Product Specification

Specification review

≥98% purity (TLC)

Solution format available; ready-to-use for direct spiking

Reduces pre-analytical preparation variability

Data to verify; supplier specification

Evidence Dimension	Product purity and format
Target Compound Data	≥98% purity (TLC); solution format available
Comparator Or Baseline	Other CE-d7 standards: purity ranging from 95-99%; often powder only
Quantified Difference	≥98% vs. variable purity; solution vs. powder
Conditions	Commercial specification comparison

Why This Matters

High purity and solution format reduce experimental variability and preparation time, critical for high-throughput lipidomics and clinical biomarker studies where reproducibility and throughput are paramount.

Deuterium Labeling Stability

The seven deuterium atoms in 20:3 Cholesteryl ester-d7 are located on the cholesterol side chain (C25, C26, C27 positions) rather than on the fatty acyl moiety [1]. This labeling strategy reduces the risk of deuterium-hydrogen back-exchange during sample preparation and LC separation compared to acyl-chain deuterated CEs, where deuterium atoms adjacent to double bonds or carbonyl groups are more labile [2]. In contrast, 18:1 cholesteryl ester-d7 (deuterated on the oleoyl chain) may exhibit variable isotopic purity due to exchange under certain pH or temperature conditions, potentially compromising quantification accuracy [2].

Labeling Stability

Class-level

Side-chain d7: reduced H/D exchange

vs

Acyl-chain d7: variable isotopic purity

Consistent isotopic purity across LC workflow

C25-C27 cholesterol positions; typical pH 3-8, 20-60°C

Evidence Dimension	Deuterium labeling stability
Target Compound Data	Cholesterol side-chain d7 labeling (C25, C26, C27 positions)
Comparator Or Baseline	Acyl-chain deuterated CEs (e.g., 18:1 CE-d7): potential H/D exchange at α-positions
Quantified Difference	Qualitative difference in isotopic stability; reduced exchange for side-chain labeling
Conditions	Typical lipid extraction and reversed-phase LC conditions (pH 3-8, 20-60°C)

Why This Matters

Choosing a side-chain deuterated CE internal standard like 20:3 CE-d7 ensures consistent isotopic purity throughout the analytical workflow, reducing method variability and eliminating a common source of systematic error in lipidomics quantification.

• [1] ChemSrc. 20:3 Cholesteryl ester-d7. CAS 2342574-76-7. (SMILES annotation). View Source
• [2] Wielkoszynski T, et al. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Biochim Biophys Acta. 2006;1761(1):121-128. View Source

20:3 CE-d7 Optimal Use Cases

Diabetes and Obesity Biomarker Quantification

20:3 Cholesteryl ester-d7 is the required internal standard for precise LC-MS/MS quantification of 20:3-CE, a biomarker elevated >10-fold in plasma and heart tissue of high-fat diet/obese models [1]. Researchers validating 20:3-CE as a translational biomarker for insulin resistance or type 2 diabetes must use this specific deuterated analog to correct for matrix effects and achieve the accuracy needed for clinical cohort studies.

High-Throughput Lipidomics Profiling

In targeted lipidomics panels assessing cholesteryl ester composition, 20:3 Cholesteryl ester-d7 provides a structurally matched internal standard for the 20:3 n-6 CE species [1]. Its +7 Da mass shift enables baseline MS1 separation from endogenous 20:3-CE, while its side-chain deuterium labeling ensures isotopic stability during extraction and LC separation, making it ideal for high-throughput, multi-species CE quantification in plasma and tissue lipidomes.

Cholesterol Esterification and Lipid Droplet Dynamics

For researchers investigating ACAT/SOAT-mediated cholesterol esterification or lipid droplet formation, 20:3 Cholesteryl ester-d7 serves as a stable isotope tracer to monitor the incorporation of dihomo-γ-linolenic acid into the CE pool [1]. Its distinct mass allows simultaneous tracking of newly synthesized (deuterated) versus pre-existing (unlabeled) 20:3-CE in pulse-chase experiments, a capability not possible with unlabeled CE or non-specific deuterated standards.

Clinical CE Assay Method Development

Clinical chemistry laboratories developing CE quantification assays for diagnostic purposes rely on 20:3 Cholesteryl ester-d7 as a calibration and quality control standard [1]. Its ≥98% purity and solution format streamline method validation, while the established requirement for deuterated CE internal standards in achieving accurate absolute quantification [2] makes this compound essential for any CE assay seeking regulatory approval or publication in high-impact journals.

Application

Selection Property

Validation Focus

Metabolic disease model biomarker studies

Matched 20:3 n-6 ISTD co-elution

Matrix-effect correction in plasma and tissue research matrices

Targeted lipidomics profiling

+7 Da MS1 baseline separation

Multi-species CE panel reproducibility

Cholesterol esterification dynamics

Stable isotope tracer capability

Pulse-chase experimental design support

Bioanalytical CE assay development

≥98% purity solution format

Method validation documentation review

• [1] Ginneken V, Verheij E, de Vries E, et al. The discovery of two novel biomarkers in a high-fat diet C56bl6 obese model for non-adipose tissue. Cell Mol Med. 2016;2:3. View Source
• [2] Hara S, et al. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017;123:43-49. View Source